Cas no 5356-85-4 (Trisiloxane,3-ethenyl-1,1,1,3,5,5,5-heptamethyl-)

• Product Name: Trisiloxane,3-ethenyl-1,1,1,3,5,5,5-heptamethyl-
• CAS No: 5356-85-4
• MF: C₉H₂₄O₂Si₃
• MW: 248.542165756226
• MDL: MFCD00054778
• CID: 375730
• PubChem ID: 24868269
• Update Time: 2025-04-19

Trisiloxane,3-ethenyl-1,1,1,3,5,5,5-heptamethyl- Chemical and Physical Properties

Names and Identifiers

• Trisiloxane,3-ethenyl-1,1,1,3,5,5,5-heptamethyl-
• VINYLMETHYLBIS(TRIMETHYLSILOXY)SILANE
• 1,1,1,3,5,5,5-heptamethyl-3-vinyltrisiloxane
• 1,1,1,3,5,5,5-HEPTAMETHYLVINYLTRISILOXANE
• 2.2.4.6.6-pentamethyl-4-vinyl-2.4.6-trisila-3.5-dioxaheptane
• 3-VINYL HEPTAMETHYL TRISILOXANE
• 3-vinyl-1,1,1,3,5,5,5-heptamethyltrisiloxane
• Heptamethyl-3-vinyltrisiloxane
• Vinylmethylbis(trimethylsilyloxy)silane
• DTXSID30968326
• VINYLMETHYLBIS(TRIMETHYLSILOXY) SILANE
• Methylbis(trimethylsilyloxy)vinylsilane, 98%
• 5356-85-4
• SCHEMBL536602
• Methylbis(trimethylsilyloxy)vinylsilane
• Trisiloxane, 3-ethenyl-1,1,1,3,5,5,5-heptamethyl-
• ethenyl-methyl-bis(trimethylsilyloxy)silane
• AKOS015915554
• 3-Ethenyl-1,1,1,3,5,5,5-heptamethyltrisiloxane
• MFCD00054778
• MTNTUAHMWISEEF-UHFFFAOYSA-N
• G83730

• MDL： MFCD00054778
• Inchi： 1S/C9H24O2Si3/c1-9-14(8,10-12(2,3)4)11-13(5,6)7/h9H,1H2,2-8H3
• InChI Key： MTNTUAHMWISEEF-UHFFFAOYSA-N
• SMILES： [Si](C=C)(C)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 248.10800
• Monoisotopic Mass: 248.10841
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.864 g/mL at 25 °C(lit.)
• Boiling Point: 48 °C/8.8 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:123.8°F
  Degrees Celsius:51°C
  
• Refractive Index: n20/D 1.397(lit.)
• PSA: 18.46000
• LogP: 3.48660
• Solubility: Insoluble in water

Trisiloxane,3-ethenyl-1,1,1,3,5,5,5-heptamethyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R10
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• TSCA：Yes